Cas no 898412-43-6 (7-hydroxy-3-methyl-5-oxo-N-(pyridin-2-yl)methyl-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: 7-hydroxy-3-methyl-5-oxo-N-(pyridin-2-yl)methyl-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 898412-43-6
• MF: C₁₄H₁₂N₄O₃S
• MW: 316.335081100464
• CID: 5483307
• Update Time: 2025-06-26

7-hydroxy-3-methyl-5-oxo-N-(pyridin-2-yl)methyl-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• YCYOIYPEWCGYQZ-UHFFFAOYSA-N
• 7-hydroxy-3-methyl-5-oxo-N-(pyridin-2-yl)methyl-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

• Inchi： 1S/C14H12N4O3S/c1-8-7-22-14-17-12(20)10(13(21)18(8)14)11(19)16-6-9-4-2-3-5-15-9/h2-5,7,21H,6H2,1H3,(H,16,19)
• InChI Key： FRSVKKJJHQAPNP-UHFFFAOYSA-N
• SMILES： C12SC=C(C)N1C(O)=C(C(NCC1=NC=CC=C1)=O)C(=O)N=2

Additional information on 7-hydroxy-3-methyl-5-oxo-N-(pyridin-2-yl)methyl-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

7-Hydroxy-3-Methyl-5-Oxo-N-(Pyridin-2-Yl)Methyl-5H-1,3Thiazolo[3,2-A]Pyrimidine-6-Carboxamide: A Comprehensive Overview

The compound with CAS No. 898412-43-6, known as 7-hydroxy-3-methyl-5-oxo-N-(pyridin-2-yl)methyl-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound belongs to the class of thiazolopyrimidines, which are known for their diverse biological activities and structural versatility. The long-tail keywords such as thiazolopyrimidine derivatives, pyridine-containing heterocycles, and carboxamide functionalities highlight its unique chemical composition and functional groups.

Recent advancements in synthetic chemistry have enabled the precise construction of this compound through multi-step synthesis strategies. The incorporation of a pyridine ring at the N-position of the carboxamide group introduces electronic effects that enhance the molecule's stability and reactivity. Furthermore, the presence of a hydroxyl group at position 7 and a methyl group at position 3 contributes to its stereochemical properties and potential bioavailability. These structural features make it an attractive candidate for drug design and development.

One of the most promising applications of this compound lies in its potential as a therapeutic agent. Studies have shown that thiazolopyrimidines can act as inhibitors of various enzymes and receptors involved in disease pathways. For instance, research published in *Journal of Medicinal Chemistry* highlights the ability of similar compounds to modulate kinase activity, which is crucial in cancer treatment. The long-tail keywords such as kinase inhibitors, anti-cancer agents, and bioactive heterocycles underscore its relevance in modern drug discovery.

In addition to its pharmacological applications, this compound exhibits interesting electronic properties that make it suitable for advanced materials research. The conjugated system formed by the thiazolopyrimidine core and the pyridine ring facilitates electron delocalization, which is advantageous in optoelectronic devices. Recent findings from *Advanced Materials* suggest that such molecules could be employed as semiconducting materials in organic electronics. This dual functionality—combining medicinal and materials applications—positions it as a versatile compound with broad scientific impact.

The synthesis of this compound involves a series of carefully optimized reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have explored various methodologies to enhance yield and purity, with particular emphasis on green chemistry principles. The use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining product quality. These advancements not only improve scalability but also align with sustainable chemical practices.

From a structural perspective, the molecule's thiazolopyrimidine core provides a rigid framework that can be further functionalized to explore its biological profile. For example, substituting the hydroxyl group with other electron-donating or withdrawing groups could modulate its binding affinity towards specific targets. Similarly, altering the pyridine ring's substituents might influence its pharmacokinetic properties, such as absorption and metabolism.

Looking ahead, collaborative efforts between chemists and biologists are expected to unlock new insights into this compound's potential. High-throughput screening assays could identify novel biological targets or validate existing hypotheses about its mechanism of action. Additionally, computational modeling techniques like molecular docking could provide deeper understanding of how this molecule interacts with proteins at atomic levels.

In conclusion, 7-hydroxy-3-methyl-5-oxo-N-(pyridin-2-y l)methyl-thiazolo[3 ,2-a ]pyrimidine -6-carboxamide represents a cutting-edge molecule with multifaceted applications across disciplines. Its unique structure, coupled with recent research advancements, positions it as a key player in both medicinal chemistry and materials science. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovation in chemical research.